![molecular formula C13H12FNO2S B181232 N-[(4-fluorophenyl)methyl]benzenesulfonamide CAS No. 6125-28-6](/img/structure/B181232.png)
N-[(4-fluorophenyl)methyl]benzenesulfonamide
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Overview
Description
N-[(4-fluorophenyl)methyl]benzenesulfonamide, also known as FSBA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a sulfonamide derivative that has been synthesized using different methods, and its mechanism of action has been extensively studied.
Mechanism of Action
The mechanism of action of N-[(4-fluorophenyl)methyl]benzenesulfonamide involves the formation of stable sulfonamide linkages with amino groups of proteins. This modification can lead to changes in the conformation and activity of the protein. This compound has been shown to modify the activity of various proteins, including enzymes and ion channels.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the modification of protein activity, the inhibition of enzyme activity, and the modulation of ion channel activity. This compound has also been shown to have anti-inflammatory and analgesic effects in animal models.
Advantages and Limitations for Lab Experiments
N-[(4-fluorophenyl)methyl]benzenesulfonamide has several advantages for lab experiments, including its stability, high purity, and ability to modify protein activity. However, this compound has some limitations, including its potential toxicity and the need for careful handling due to its reactive nature.
Future Directions
There are several future directions for the research on N-[(4-fluorophenyl)methyl]benzenesulfonamide. One direction is the development of new methods for the synthesis of this compound with improved yields and purity. Another direction is the application of this compound in the modification of other biomolecules, such as nucleic acids and lipids. Additionally, the potential therapeutic applications of this compound, such as its anti-inflammatory and analgesic effects, should be further explored. Finally, the development of new biosensors and other analytical tools using this compound should be investigated.
Conclusion:
In conclusion, this compound is a sulfonamide derivative that has gained significant attention in the scientific community due to its potential applications in various fields. This compound can be synthesized using different methods, and its mechanism of action has been extensively studied. This compound has been shown to have various biochemical and physiological effects, and it has several advantages and limitations for lab experiments. There are several future directions for the research on this compound, including the development of new synthesis methods, the application of this compound in the modification of other biomolecules, and the exploration of its therapeutic potential.
Synthesis Methods
N-[(4-fluorophenyl)methyl]benzenesulfonamide can be synthesized using different methods, including the reaction of 4-fluorobenzyl chloride with benzenesulfonamide, followed by purification using column chromatography. Another method involves the reaction of 4-fluorobenzylamine with benzenesulfonyl chloride, followed by purification using recrystallization. Both methods have been reported to yield high purity this compound.
Scientific Research Applications
N-[(4-fluorophenyl)methyl]benzenesulfonamide has been used in various scientific research applications, including the development of biosensors and the modification of proteins. This compound can be used to modify the amino groups of proteins, leading to the formation of stable sulfonamide linkages. This modification can be used to study protein-protein interactions and protein-ligand interactions. This compound has also been used in the development of biosensors for the detection of glucose and other biomolecules.
properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FNO2S/c14-12-8-6-11(7-9-12)10-15-18(16,17)13-4-2-1-3-5-13/h1-9,15H,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZFHYMWEKVIQRQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)NCC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12FNO2S |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90357999 |
Source
|
Record name | N-[(4-fluorophenyl)methyl]benzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90357999 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.31 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6125-28-6 |
Source
|
Record name | N-[(4-fluorophenyl)methyl]benzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90357999 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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